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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B044246 Get Quote

Essential Safety and Handling of BOC-L-
Phenylalanine-d8
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BOC-L-phenylalanine-d8. The following procedures

for personal protective equipment (PPE), operational handling, and disposal are designed to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure safety when

working with BOC-L-phenylalanine-d8. Although this substance is not classified as hazardous,

adherence to good laboratory practice dictates the use of appropriate protective equipment.[1]
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Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Safety glasses with side

shields conforming to EN166

or OSHA's eye and face

protection regulations in 29

CFR 1910.133.[2][3]

To protect eyes from potential

splashes or dust particles.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat to prevent skin

contact.[2][3][4]

To prevent direct contact with

the skin.

Respiratory Protection

Under normal use with

adequate ventilation,

respiratory protection is not

required. If dust formation is

likely, a type N95 (US) or type

P1 (EN 143) dust mask is

recommended.[2][3]

To avoid inhalation of dust

particles.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of BOC-L-phenylalanine-
d8 and ensuring a safe laboratory.

Handling

Ventilation: Always handle in a well-ventilated area.[3] The use of a chemical fume hood is

recommended to minimize inhalation exposure.[3]

Avoiding Dust: As a solid, care should be taken to avoid the formation of dust during

weighing and transferring.[2][3]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly

after handling.[3]
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Storage

Container: Keep the container tightly closed.[2]

Conditions: Store in a dry, cool, and well-ventilated place.[2][3] The recommended storage

temperature is between 2–8 °C.[4]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[2]

Experimental Protocol: Weighing and Dissolving
Preparation: Ensure all necessary equipment, including PPE, is readily available.

Weighing:

Perform weighing in a designated area with minimal air currents to prevent dust dispersal.

Use a laboratory balance with a draft shield.

Carefully transfer the desired amount of BOC-L-phenylalanine-d8 to a suitable container.

Dissolving:

Add the solvent to the container with the weighed solid.

Gently swirl or stir the mixture until the solid is completely dissolved.

If necessary, use a sonicator to aid dissolution.

Disposal Plan
Dispose of BOC-L-phenylalanine-d8 and its containers in accordance with federal, state, and

local environmental control regulations.[1][2] It is recommended to offer surplus and non-

recyclable solutions to a licensed disposal company.[1] Do not allow the product to enter

drains.[2]

Workflow for Handling BOC-L-Phenylalanine-d8

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Boc_3_dimethylamino_D_alanine.pdf
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.benchchem.com/product/b044246?utm_src=pdf-body
https://www.benchchem.com/product/b044246?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/132_1726231197_BOC-L-PHENYLALANINECASNO13734-34-4MSDS.pdf
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.cdhfinechemical.com/images/product/msds/132_1726231197_BOC-L-PHENYLALANINECASNO13734-34-4MSDS.pdf
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.benchchem.com/product/b044246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:
- Assemble Equipment

- Don PPE

Handling:
- Use in well-ventilated area

- Avoid dust formation

Weighing:
- Use balance with draft shield

Dissolving:
- Add solvent and mix

Storage:
- Tightly closed container

- Cool, dry, well-ventilated area

If not for immediate use

Disposal:
- Follow local regulations

- Use licensed disposal company

After use

For subsequent use

Click to download full resolution via product page

Caption: Workflow for the safe handling of BOC-L-phenylalanine-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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